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Abstract

Glyphosine [N,N-bis(phosphonomethyl)glycine] is a plant growth regulator primarily utilized in
agriculture to enhance sucrose accumulation in sugarcane prior to harvest. This technical guide
provides a comprehensive overview of Glyphosine, including its chemical structure, CAS
registry number, and mechanism of action as a sugarcane ripener. The document details its
effects on plant physiology, particularly the inhibition of acid invertase, and presents available
guantitative data on its impact on crop yield. Furthermore, this guide outlines a proposed
signaling pathway and provides insights into its application, toxicology, and environmental fate,
drawing comparisons with the structurally related herbicide, glyphosate, where relevant.

Chemical Identity and Properties

Glyphosine is an organophosphorus compound with the chemical formula CaH11NOsP2.[1] Its
chemical identity and key properties are summarized in the table below.
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Property Value Reference
N,N-

IUPAC Name ) ) [2]
bis(phosphonomethyl)glycine

CAS Number 2439-99-8 [2]

Molecular Formula C4H11NOsP2 [1]

Molecular Weight 263.08 g/mol [1]
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Physical State

Colorless solid [1]

Mechanism of Action as a Plant Growth Regulator

Glyphosine's primary application is as a sugarcane ripener, where it enhances the

accumulation of sucrose in the stalk.[3] The principal mechanism behind this effect is the

inhibition of the enzyme acid invertase.[3]

Acid invertase is responsible for the hydrolysis of sucrose into glucose and fructose. By

inhibiting this enzyme, Glyphosine prevents the breakdown of sucrose, leading to its

accumulation in the sugarcane stalks. This mode of action is distinct from that of the herbicide

glyphosate, which primarily acts by inhibiting the 5-enolpyruvylshikimate-3-phosphate (EPSP)

synthase in the shikimate pathway.[4]

Additionally, some evidence suggests that Glyphosine may stimulate the production of

ethylene, a plant hormone involved in various developmental processes, including ripening.
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Proposed Signaling Pathway for Glyphosine-Induced
Sucrose Accumulation
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Proposed mechanism of Glyphosine in enhancing sucrose accumulation.

Quantitative Effects on Sugarcane

The application of Glyphosine as a sugarcane ripener has been shown to increase sucrose
content and, in some cases, overall sugar yield. The table below summarizes findings from

various studies.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b166191?utm_src=pdf-body
https://www.benchchem.com/product/b166191?utm_src=pdf-body-img
https://www.benchchem.com/product/b166191?utm_src=pdf-body
https://www.benchchem.com/product/b166191?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Effect of Glyphosine
Parameter Reference(s)
Treatment

- In non-infected 'CP 65-357"
sugarcane, a significant
increase of 12% in sucrose
was observed. - In another
Sucrose Content [3]
study, treated sugarcane
showed a 7% higher pol %
cane (a measure of sucrose

content).

- A 3% increase in juice purity
was seen in non-infected 'CP

Juice Purity 65-357' sugarcane. - A [3]
separate study reported a 4%

increase in juice purity.

- A 14% increase in sugar per
ton of cane was observed in

Sugar per Ton of Cane ] [3]
non-infected 'CP 65-357"

sugarcane.

- For the cultivar 'HoCP 96-
540, an application of
glyphosate (a related
compound often used as a
standard for comparison) led to
a 16% increase in sugar yield
per hectare. The effects of

] glyphosine on overall yield can

Overall Sugar Yield ) [3]

be variable and may be
influenced by factors such as
the health of the crop. For
instance, in sugarcane infected
with Ratoon Stunt Disease, a
decrease in sugar per hectare
was observed following

glyphosine treatment.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://repository.lsu.edu/cgi/viewcontent.cgi?referer=&httpsredir=1&article=2361&context=gradschool_dissertations
https://repository.lsu.edu/cgi/viewcontent.cgi?referer=&httpsredir=1&article=2361&context=gradschool_dissertations
https://repository.lsu.edu/cgi/viewcontent.cgi?referer=&httpsredir=1&article=2361&context=gradschool_dissertations
https://repository.lsu.edu/cgi/viewcontent.cgi?referer=&httpsredir=1&article=2361&context=gradschool_dissertations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

- Areduction in the growth rate
of several sugarcane cultivars
has been noted after
treatment. For example, the
Plant Growth ] ) [3]
terminal height of 'Cl 54-378'
was 28.7 cm less than
untreated plants five weeks

after application.

Experimental Protocols

Detailed experimental protocols for the research application of Glyphosine are not widely
available in public literature. The majority of available information pertains to its agricultural use
as a sugarcane ripener.

Agricultural Application as a Sugarcane Ripener

e Application Timing: Glyphosine is typically applied to sugarcane 4 to 8 weeks before the
intended harvest.[5]

o Application Rate: The application rate for Roundup PowerMAX 3 (a glyphosate product,
often used as a reference) is recommended at 5.0 to 7.0 ounces per acre for sugarcane
ripening.[5]

» Treatment-to-Harvest Interval: A treatment-to-harvest interval of 35 to 49 days is generally
recommended to maximize the effects on sucrose content while minimizing potential yield
loss.[5]

Note: For research purposes, these agricultural guidelines can serve as a starting point for
designing experiments. However, it is crucial to conduct dose-response studies and optimize
application timing for specific research objectives and experimental conditions.

Toxicology and Environmental Fate

Specific toxicological and environmental fate data for Glyphosine is limited. Much of the
available information is for the chemically related herbicide, glyphosate.
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Toxicology

For glyphosate, studies have shown it to have low acute toxicity.[6] The U.S. Environmental
Protection Agency (EPA) has not found evidence of glyphosate being toxic to the nervous or
immune systems, nor is it considered a developmental or reproductive toxin based on long-
term animal feeding studies.[2] However, some studies have suggested potential links between
glyphosate-based herbicides and certain health issues, and research is ongoing.[7]

Environmental Fate

Glyphosate is known to bind tightly to soil particles, which limits its potential to leach into
groundwater.[2][8] It is primarily degraded by soil microbes.[2] The half-life of glyphosate in soil
can vary from a few days to several months, depending on environmental conditions.[2][8]

Conclusion

Glyphosine is a valuable tool in the agricultural sector, specifically for enhancing the
commercial value of sugarcane by increasing its sucrose content. Its mechanism of action,
centered on the inhibition of acid invertase, provides a clear biochemical basis for its function
as a plant growth regulator. While detailed information on its associated signaling pathways
and specific research protocols remains to be fully elucidated, the existing data provides a
strong foundation for further scientific investigation. Future research should focus on
delineating the complete signaling cascade initiated by Glyphosine in plants and on
developing standardized experimental protocols to facilitate its use as a research tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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glyphosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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